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Compound of Interest

Compound Name: Tosyl-methamphetamine

Cat. No.: B2849896 Get Quote

For researchers, scientists, and drug development professionals, precise analytical techniques

are paramount for the unambiguous identification of chemical compounds. This guide provides

a detailed comparison of tosyl-methamphetamine and methamphetamine, focusing on their

differentiation using mass spectrometry, supported by experimental data and protocols.

Methamphetamine, a potent central nervous system stimulant, and its derivative, tosyl-
methamphetamine, can be effectively distinguished by mass spectrometry. The significant

difference in their molecular weights and resulting fragmentation patterns underpins this

analytical differentiation. Methamphetamine has a molecular formula of C10H15N and a

molecular weight of approximately 149.23 g/mol .[1][2][3] In contrast, tosyl-
methamphetamine, an N-tosylated derivative, possesses a molecular formula of

C17H21NO2S and a considerably higher molecular weight of 303.42 g/mol .[4][5][6] This mass

difference of over 154 amu provides a clear primary diagnostic tool in mass spectral analysis.

Comparative Mass Spectrometry Data
The following table summarizes the key mass spectrometry data for distinguishing between

methamphetamine and tosyl-methamphetamine.
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Feature Methamphetamine Tosyl-Methamphetamine

Molecular Formula C10H15N C17H21NO2S

Molecular Weight 149.23 g/mol [2][3] 303.42 g/mol [4][5]

[M+H]+ (Protonated Molecule) m/z 150.1 m/z 304.1

Major Fragment Ions (m/z) 91, 58 155, 91

Characteristic Fragmentation
Loss of the aminopropyl side

chain
Cleavage of the tosyl group

Experimental Protocol: Gas Chromatography-Mass
Spectrometry (GC-MS) Analysis
This protocol outlines a standard method for the analysis and differentiation of

methamphetamine and tosyl-methamphetamine.

1. Sample Preparation:

Dissolve 1 mg of the analyte (methamphetamine or tosyl-methamphetamine) in 1 mL of a

suitable solvent such as methanol or acetonitrile.

Perform serial dilutions to achieve a final concentration of 10 µg/mL.

2. Instrumentation:

A gas chromatograph coupled to a mass spectrometer (GC-MS) is used.

GC Conditions:

Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm i.d., 0.25 µm

film thickness).

Inlet Temperature: 250°C.

Oven Temperature Program: Start at 100°C, hold for 1 minute, then ramp to 280°C at a

rate of 20°C/min, and hold for 5 minutes.
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Carrier Gas: Helium at a constant flow rate of 1 mL/min.

Injection Volume: 1 µL in splitless mode.

MS Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Source Temperature: 230°C.

Quadrupole Temperature: 150°C.

Scan Range: m/z 40-400.

3. Data Analysis:

Analyze the acquired mass spectra for the parent ions and characteristic fragment ions of

each compound.

Compare the retention times and mass spectra of the unknown samples with certified

reference standards of methamphetamine and tosyl-methamphetamine.

Fragmentation Pathways
The distinct fragmentation patterns of methamphetamine and tosyl-methamphetamine upon

electron ionization are visualized in the following diagrams.
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[M]+•
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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